Cas no 21618-92-8 (5-(3,4-dihydroxyphenyl)methyloxolan-2-one)

5-(3,4-dihydroxyphenyl)methyloxolan-2-one structure
21618-92-8 structure
Product Name:5-(3,4-dihydroxyphenyl)methyloxolan-2-one
CAS No:21618-92-8
MF:C11H12O4
MW:208.210583686829
MDL:MFCD01746527
CID:250038
PubChem ID:152432
Update Time:2025-04-19

5-(3,4-dihydroxyphenyl)methyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-
    • 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
    • 5-[(3,4-DIHYDROXYPHENYL)METHYL]OXOLAN-2-ONE
    • (+-)-5-(3,4-Dihydroxy-benzyl)-dihydro-furan-2-on
    • 5-(3,4-dihydroxybenzyl)dihydrofuran-2(3H)-one
    • 5-(3,4-dihydroxy-benzyl)-dihydro-furan-2-one
    • 5-[(3,4-Dihydroxyphenyl)methyl]dihydro-2(3H)-furanone
    • Tetrahydro-5-(3,4-dihydroxybenzyl)-2-furanone
    • 5-(3,4-dihydroxyphenyl)methyloxolan-2-one
    • NIOSH/LU5167200
    • 2-Furanone, tetrahydro-5-(3,4-dihydroxybenzyl)-
    • NS00116070
    • 5_34DiHydroxyPhenyl_gamma_Valerolactone
    • 2(3H)-Furanone, 5-((3,4-dihydroxyphenyl)methyl)dihydro-
    • 5-[(3, 4-dihydroxyphenyl)methyl]oxolan-2-one
    • AKOS015995386
    • LU51672000
    • delta-(3,4-Dihydroxyphenyl)-gamma-valerolactone
    • 2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-,(5R)-(9CI)
    • 21618-92-8
    • CHEBI:89285
    • PD167740
    • 5-(3',4'-dihydroxyphenyl)-gamma-valerolactone
    • DTXSID00944218
    • Q27161472
    • 5-[(3,4-Dihydroxyphenyl)methyl]tetrahydrofuran-2-one
    • 4-Hydroxy-5-(3,4-dihydroxyphenyl)-pentanoic-1,4-lactone
    • EN300-9449477
    • SCHEMBL5088840
    • CHEMBL181193
    • MDL: MFCD01746527
    • Inchi: 1S/C11H12O4/c12-9-3-1-7(6-10(9)13)5-8-2-4-11(14)15-8/h1,3,6,8,12-13H,2,4-5H2
    • InChI Key: ZNXXWTPQHVLMQT-UHFFFAOYSA-N
    • SMILES: O1C(CCC1CC1C=CC(=C(C=1)O)O)=O

Computed Properties

  • Exact Mass: 208.07400
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.375
  • Melting Point: 145-146 ºC
  • Boiling Point: 468.4°Cat760mmHg
  • Flash Point: 190.6°C
  • Refractive Index: 1.618
  • PSA: 66.76000
  • LogP: 1.34590
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(3,4-dihydroxyphenyl)methyloxolan-2-one Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AF31685-5mg
2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
21618-92-8 ≥95%
5mg
$61.00 2024-04-20
A2B Chem LLC
AF31685-10mg
2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
21618-92-8 ≥95%
10mg
$115.00 2024-04-20
A2B Chem LLC
AF31685-25mg
2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
21618-92-8 ≥95%
25mg
$254.00 2024-04-20
A2B Chem LLC
AF31685-50mg
2(3H)-Furanone,5-[(3,4-dihydroxyphenyl)methyl]dihydro-(9CI)
21618-92-8 ≥95%
50mg
$449.00 2024-04-20
Enamine
EN300-9449477-1g
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$1688.0 2023-09-01
Enamine
EN300-9449477-5g
5-[(3,4-dihydroxyphenyl)methyl]oxolan-2-one
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$4896.0 2023-09-01
Enamine
EN300-9449477-10g
5-[(3,4-dihydroxyphenyl)methyl]oxolan-2-one
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10g
$7261.0 2023-09-01
Enamine
EN300-9449477-0.05g
5-[(3,4-dihydroxyphenyl)methyl]oxolan-2-one
21618-92-8 95.0%
0.05g
$394.0 2025-03-21
Enamine
EN300-9449477-0.1g
5-[(3,4-dihydroxyphenyl)methyl]oxolan-2-one
21618-92-8 95.0%
0.1g
$586.0 2025-03-21
Enamine
EN300-9449477-0.25g
5-[(3,4-dihydroxyphenyl)methyl]oxolan-2-one
21618-92-8 95.0%
0.25g
$836.0 2025-03-21

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